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Compound of Interest

Compound Name: Levonorgestrel Impurity B
CAS No.: 19914-67-1
Cat. No.: B602009
Get Quote
. J

Executive Summary & Hazard Identification
Levonorgestrel Impurity B (CAS: 19914-67-1; 13-Ethyl-17-hydroxy-18,19-dinor-17
-pregn-5(10)-en-20-yn-3-one) is a structural isomer of Levonorgestrel.[1][2] While often present

in trace quantities in pharmaceutical analysis, it must be handled with the same rigorous safety
standards as the parent Active Pharmaceutical Ingredient (API).[2]

The Core Directive: In the absence of specific toxicological data for this impurity, you must
apply the "Assumption of Potency" principle. Treat Impurity B as a Reproductive Toxin
(Category 1B) and a Hazardous Aquatic Pollutant.[2]

Hazard Profile Table
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Parameter Classification Operational Implication
) Synthetic Progestogen Endocrine Disruptor; High skin
Chemical Class . .
(Steroid) permeability.[2]
OEL<1
OEB 4 (Occupational g/m

Potency Band
Exposure Band)

.[2] Open bench handling is
prohibited.[2]

H360 (May damage
GHS Hazards fertility/unborn child) H410
(Very toxic to aquatic life)

Zero-tolerance for drain

disposal.[2]

Must be managed as Non-
. _ RCRA Hazardous
RCRA Status (USA) Non-Listed* (See Section 4) ]
Pharmaceutical Waste

destined for incineration.[2]

Containment & Handling Protocols

Causality: Steroids are lipophilic.[2] Standard latex gloves offer insufficient protection against
permeation.[2] The following containment strategy is designed to prevent cross-contamination
and operator exposure during weighing or transfer.

Primary Engineering Controls (PEC)

e Solid Handling: All weighing of Impurity B reference standards must occur inside a Powder
Containment Balance Enclosure or a Class lll Glovebox.[2]

e Liquid Handling: Solution preparation should be performed in a Chemical Fume Hood with
HEPA filtration.[2]

Personal Protective Equipment (PPE) Matrix
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Zone Respiratory Dermal (Hands) Body

Double Gloving: Inner:

) ] N/A (PEC provides Nitrile (4 mil) Outer: Tyvek Lab Coat
Primary (Inside PEC) _ o _
protection) Nitrile (Extended Cuff,  (Disposable)
8 mil)
Secondary (Spill P100/N100 Respirator  Laminate Film (Silver Tyvek Coveralls +
Cleanup) or PAPR Shield) under Nitrile Boot Covers

Disposal Workflow

Trustworthiness: This protocol relies on High-Temperature Incineration as the only validated
method for complete steroidal ring destruction.[2] Chemical deactivation (e.g., bleach/oxidation)
is NOT recommended for laboratory disposal due to the potential formation of toxic chlorinated
byproducts.[2]

Step-by-Step Disposal Procedure
A. Solid Waste (Vials, Weighing Boats, Contaminated PPE)[2]

o Segregation: Isolate all solid waste contaminated with Impurity B into a dedicated
"Cytotoxic/High Potency" waste stream.[2] Do not mix with general trash.[2]

o Primary Packaging: Place waste into a clear polyethylene bag (minimum 4 mil thickness).
Twist and tape seal.[2]

o Secondary Packaging: Place the sealed bag into a rigid, yellow (or purple, depending on
region) hazardous waste container labeled "Incineration Only."

B. Liquid Waste (HPLC Effluent, Stock Solutions)[2]

e No Drain Disposal: Never pour steroid solutions down the sink.[2]

e Collection: Collect HPLC effluent containing Impurity B in a dedicated carboy labeled "Non-
Halogenated Organic Solvents + Trace Steroids."[2]

e Trace vs. Bulk:
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o Trace (<0.1%): Can often be merged with high-BTU solvent waste streams for fuel
blending/incineration.[2]

o Bulk (>0.1%): Must be segregated for dedicated hazardous waste incineration.[2]

C. Sharps (Syringes, Broken Glass)[2]

o Immediate Containment: Discard immediately into a rigid, puncture-proof sharps container
labeled for incineration.

o Deactivation (Spills Only): If a liquid spill occurs, absorb with paper towels.[2] Wipe the
surface with a surfactant (detergent) followed by 70% Isopropanol.[2] Note: This cleans the
surface but does not destroy the molecule; the wipes are now hazardous waste.

Logical Decision Tree (Workflow Visualization)

The following diagram illustrates the critical decision points for disposing of Levonorgestrel
Impurity B, ensuring compliance with environmental safety standards.
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Waste Generation:
Levonorgestrel Impurity B

Determine Waste State

Liquid Waste Solid Waste Spill Cleanup
(HPLC Effluent, Solvents) (Powder, Wipes, PPE) (Absorbents)

\
\

\
\(O\void!

PROHIBITED: Double Bag
Drain Disposal / Landfill (4 mil Polyethylene)

Solvent Carboy
(Label: 'Contains Steroids')

Rigid Container

Fuel Blending or Direct Burn
g (Yellow/Purple)

race & Bulk

High-Temperature Incineration

(>1000°C)

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and destruction of high-potency steroidal waste.

Regulatory & Compliance Context
US EPA (RCRA) Considerations
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Levonorgestrel and its impurities are not currently listed on the EPA P-list or U-list (40 CFR
261.33).[2] However, under the Management Standards for Hazardous Waste Pharmaceuticals
(Subpart P), best practice dictates managing them as hazardous due to their environmental
toxicity.[2]

 Recommended Classification: Non-RCRA Hazardous Pharmaceutical Waste.[2]

» Disposal Method Code: Incineration (often coded as D001 if in flammable solvent, or generic
pharmaceutical waste codes depending on the hauler).[2]

European Waste Catalogue (EWC)

For operations in the EU, use the following codes:
e 18 01 08:* Cytotoxic and cytostatic medicines (Hazardous).[2]

e 18 01 09: Medicines other than those mentioned in 18 01 08 (Only if concentration is
negligible, but 18 01 08* is safer for Impurity B).[2]

References

o European Pharmacopoeia (Ph.[2][3] Eur.).Levonorgestrel Impurity B Reference Standard
(CRS).[2][3] EDQM.[2] Available at: [Link][2]

e Occupational Safety and Health Administration (OSHA).Hazardous Drugs - Controlling
Occupational Exposure to Hazardous Drugs.[2] OSHA Safety and Health Topics.[2] Available
at: [Link][2]

o U.S. Environmental Protection Agency (EPA).Management Standards for Hazardous Waste
Pharmaceuticals.[2][4] 40 CFR Part 266 Subpart P. Available at: [Link][2]

o SafeBridge Consultants.Potent Compound Safety: A Guide to Handling High Potency APIs.
(Industry Standard Reference for OEB Classification).[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 3. Levonorgestrel impurity B CRS | LGC Standards [Igcstandards.com]

e 4. Hazardous Listed Pharmaceutical Waste: P, U, and D Drugs [ecomedicalwaste.com]

 To cite this document: BenchChem. [Operational Guide: Safe Disposal and Handling of
Levonorgestrel Impurity B]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602009/docs#operational-guide-safe-disposal-and-
handling-of-levonorgestrel-impurity-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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